3,5-Difluoro-2-nitrobenzonitrile

• IUPAC Name: 3,5-difluoro-2-nitrobenzonitrile
• InChI: InChI=1S/C7H2F2N2O2/c8-5-1-4(3-10)7(11(12)13)6(9)2-5/h1-2H
• InChI Key: GCJYPUIYHNBJPH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C#N)[N+](=O)[O-])F)F
• Molecular Formula: C7H2F2N2O2
• DSSTOX Substance ID: DTXSID70712406
• Molecular Weight: 184.10 g/mol
• CAS RN: 868596-13-8

Description

3,5-Difluoro-2-nitrobenzonitrile is a research chemical. It has the molecular formula C7H2F2N2O2.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H2F2N2O2/c8-5-1-4(3-10)7(11(12)13)6(9)2-5/h1-2H.

Chemical Reactions Analysis

3,5-Difluoro-4-nitrobenzonitrile can be used as PRDM9 inhibitors to prevent or treat diseases mediated by PRDM9.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 184.1. It is a yellow solid.

Scientific Research Applications

Thermophysical Properties

Jiménez et al. (2002) conducted a thermophysical study on the behavior of nitrobenzonitrile isomers, including 3-nitrobenzonitrile, a closely related compound to 3,5-Difluoro-2-nitrobenzonitrile. They measured the heat capacities, enthalpies, and entropies of these compounds, providing valuable data for understanding their physical properties and potential applications in various fields, including materials science and chemical engineering (Jiménez et al., 2002).

Chemical Synthesis and Reactions

Koprivova and Červený (2008) explored the hydrogenation of various nitrobenzonitriles, including 3-nitrobenzonitrile. Their research focused on the transformation of these compounds using Raney nickel catalysts, which is crucial for understanding the reactivity and potential applications of this compound in organic synthesis and industrial chemistry (Koprivova & Červený, 2008).

Radiotracer Development

Lim et al. (2014) developed a method for producing the radiotracer [(18)F]FPEB, which involves a nitrobenzonitrile precursor. This research contributes to the understanding of how compounds like this compound can be utilized in the development of radiotracers for medical imaging, particularly in positron emission tomography (PET) scans (Lim et al., 2014).

Structural and Spectroscopic Analysis

Graneek et al. (2018) analyzed the molecular structure of 2- and 3-nitrobenzonitrile using rotational spectroscopy, providing insights into the electron-withdrawing effects on the molecular structure of these compounds. This research is relevant for understanding the structural and electronic properties of this compound, which can impact its reactivity and applications in various scientific fields (Graneek, Bailey, & Schnell, 2018).

Pharmaceutical and Medicinal Chemistry

Li et al. (2006) synthesized novel 2H-3,1-benzoxazine derivatives using 2-amino-5-nitrobenzonitrile, showcasing the potential of nitrobenzonitrile derivatives in the development of new pharmaceutical compounds. This research indicates the possibility of using this compound in medicinal chemistry for the synthesis of novel therapeutic agents (Li et al., 2006).

Safety and Hazards

The safety data sheet for 3,5-Difluoro-2-nitrobenzonitrile suggests that it is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. The storage temperature is 0-5°C.

Future Directions

3,5-Difluoro-2-nitrobenzonitrile is a versatile compound with potential applications in various fields, including medicinal chemistry, material science, organic synthesis, and analytical chemistry. It has been used in the design of a new melt-cast explosive with the dual advantages of high energy and low sensitivity.

Mechanism of Action

Target of Action

It has been suggested that it can be used as prdm9 inhibitors . PRDM9 is a protein that plays a crucial role in meiosis, a type of cell division that results in four daughter cells each with half the number of chromosomes of the parent cell .

Biochemical Pathways

Given its potential role as a PRDM9 inhibitor, it may influence the pathways involved in meiosis and genetic recombination .

Result of Action

As a potential PRDM9 inhibitor, it might influence genetic recombination and diversity .

Biochemical Analysis

Biochemical Properties

3,5-Difluoro-2-nitrobenzonitrile plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with certain enzymes involved in metabolic pathways, potentially inhibiting or activating their activity. The nature of these interactions can vary, but they often involve binding to the active site of the enzyme or altering the enzyme’s conformation, thereby affecting its catalytic efficiency .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it may alter the expression of genes involved in metabolic pathways, leading to changes in the levels of metabolites and the overall metabolic flux within the cell. Additionally, it can impact cell signaling pathways by interacting with key signaling molecules, thereby modulating cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, such as enzymes and proteins, altering their activity. This binding can result in enzyme inhibition or activation, depending on the specific interaction. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions, such as exposure to light or heat. Long-term exposure to this compound can lead to cumulative effects on cellular processes, potentially resulting in altered cell function or viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant changes in cellular processes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, such as cellular damage or apoptosis .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play key roles in these pathways, influencing metabolic flux and metabolite levels. For example, it may inhibit or activate enzymes involved in the breakdown or synthesis of specific metabolites, thereby altering the overall metabolic balance within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. Additionally, the compound’s localization and accumulation within specific cellular compartments can influence its activity and function. For instance, its interaction with binding proteins can affect its concentration in different cellular regions .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, the presence of specific targeting sequences can direct the compound to the mitochondria or the nucleus, where it can exert its effects on cellular processes. The localization of this compound within these compartments can influence its interactions with biomolecules and its overall impact on cell function .

Synthesis routes and methods

Procedure details

Potassium nitrate (6.56 g, 64.8 mmol) was added to concentrated H2SO4 (33.7 ml, 633 mmol) at 0° C., followed by slow addition of 3,5-difluorobenzonitrile (4.4 g, 31.6 mmol). The suspension was stirred at this temperature for an additional 3 hours and quenched with ice water (500 ml). The resulting solid was collected by filtration and dried to give the title compound (5.55 g, 95%) as a white solid. 1H NMR (400 MHz, CDCl3) 7.43 (m, 1H), 7.35 (m, 1H).